Cas no 844877-56-1 (b-L-Xylofuranose, tetraacetate(9CI))

b-L-Xylofuranose, tetraacetate(9CI) structure
844877-56-1 structure
Product Name:b-L-Xylofuranose, tetraacetate(9CI)
CAS No:844877-56-1
MF:C13H18O9
MW:318.276625156403
CID:716297
PubChem ID:40429022
Update Time:2025-04-19

b-L-Xylofuranose, tetraacetate(9CI) Chemical and Physical Properties

Names and Identifiers

    • b-L-Xylofuranose, tetraacetate(9CI)
    • 1,2,3,5-TETRA-O-ACETYL-BETA-L-XYLOFURANOSE
    • 1,2,3,5-TETRA-O-ACETYL-B-L-XYLOFURANOSE
    • 844877-56-1
    • Inchi: 1S/C13H18O9/c1-6(14)18-5-10-11(19-7(2)15)12(20-8(3)16)13(22-10)21-9(4)17/h10-13H,5H2,1-4H3/t10-,11+,12-,13-/m0/s1
    • InChI Key: IHNHAHWGVLXCCI-RNJOBUHISA-N
    • SMILES: O1[C@@H]([C@H]([C@@H]([C@@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 318.09508215g/mol
  • Monoisotopic Mass: 318.09508215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 114Ų
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